Cas no 142434-00-2 (Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-2-oxo-, [3aS-(3aa,6a,6aa)]- (9CI))

• Product Name: Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-2-oxo-, [3aS-(3aa,6a,6aa)]- (9CI)
• CAS No: 142434-00-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 101090
• PubChem ID: 15668597
• Update Time: 2025-04-18

Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-2-oxo-, [3aS-(3aa,6a,6aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-2-oxo-, [3aS-(3aa,6a,6aa)]- (9CI)
• Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, [3aS-(3aalpha,6alpha,6aalpha)]- (9CI)
• 142434-00-2
• (3aS,6R,6aR)-2-oxo-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[b]pyrrole-6-carbonitrile

• Inchi： 1S/C8H10N2O/c9-4-6-2-1-5-3-7(11)10-8(5)6/h5-6,8H,1-3H2,(H,10,11)/t5-,6-,8+/m0/s1
• InChI Key： HLCPPNSDQMMFJL-VMHSAVOQSA-N
• SMILES： O=C1C[C@@H]2CC[C@@H](C#N)[C@@H]2N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.9Ų